7-chloro-N-(2,5-dimethoxyphenyl)-9-methoxy-1-benzoxepine-4-carboxamide

• IUPAC Name: 7-chloro-N-(2,5-dimethoxyphenyl)-9-methoxy-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C20H18ClNO5/c1-24-15-4-5-17(25-2)16(11-15)22-20(23)12-6-7-27-19-13(8-12)9-14(21)10-18(19)26-3/h4-11H,1-3H3,(H,22,23)
• InChI Key: VJLRCYRSRKEYBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CC3=C(C(=CC(=C3)Cl)OC)OC=C2
• Molecular Formula: C20H18ClNO5
• Molecular Weight: 387.8 g/mol

Description

7-chloro-N-(2,5-dimethoxyphenyl)-9-methoxy-1-benzoxepine-4-carboxamide, also known as AG-1478, is a synthetic compound that belongs to the family of benzoxepines. It is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR), which is a transmembrane receptor that plays a crucial role in cell growth, differentiation, and survival. AG-1478 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurodegenerative disorders.

Scientific Research Applications

Synthesis and Chemical Properties

Research into similar compounds often focuses on the development of practical synthesis methods that can enhance their accessibility for further study. For example, the practical synthesis of an orally active CCR5 antagonist demonstrates the intricate processes involved in creating complex molecules, highlighting the importance of innovative synthetic routes for potential therapeutic agents (Ikemoto et al., 2005). Similarly, the development of novel heterocyclic compounds derived from visnaginone and khellinone as anti-inflammatory and analgesic agents underscores the pharmaceutical potential of such molecules (Abu‐Hashem et al., 2020).

Biological Activity

The determination of biological and antioxidant activities of triazolopyrimidines reveals the potential health-related applications of similar compounds. This type of research aims to evaluate their antimicrobial and antioxidant properties, which could lead to new therapeutic solutions (Gilava et al., 2020). Such studies are crucial for identifying new drug candidates with unique mechanisms of action or enhanced efficacy.

Material Science Applications

The synthesis and characterization of novel aromatic polyamides with polyalicyclic cardo groups showcase the application of complex organic compounds in material science. These compounds are studied for their solubility, thermal stability, and potential for forming transparent, flexible films, indicating their usefulness in various industrial applications (Hsiao et al., 1999).